Cas no 938531-60-3 ((1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate)

(1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate structure
938531-60-3 structure
Product Name:(1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate
CAS No:938531-60-3
MF:C11H8ClN3O4
MW:281.651921272278
CID:5946869
PubChem ID:16595476
Update Time:2025-05-19

(1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-26600233
    • [(1,2-oxazol-3-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
    • Z224655030
    • AKOS002570721
    • 938531-60-3
    • (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate
    • Inchi: 1S/C11H8ClN3O4/c12-10-7(2-1-4-13-10)11(17)18-6-9(16)14-8-3-5-19-15-8/h1-5H,6H2,(H,14,15,16)
    • InChI Key: QGRBOBNEXYCMEC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)C(=O)OCC(NC1C=CON=1)=O

Computed Properties

  • Exact Mass: 281.0203334g/mol
  • Monoisotopic Mass: 281.0203334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 94.3Ų

(1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26600233-0.05g
[(1,2-oxazol-3-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate
938531-60-3 95.0%
0.05g
$212.0 2025-03-20

Additional information on (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate

Comprehensive Overview of (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate (CAS No. 938531-60-3)

(1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate (CAS No. 938531-60-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique heterocyclic structure, combines a 1,2-oxazole moiety with a 2-chloropyridine backbone, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula and precise structural features have been extensively studied to explore its potential applications in drug discovery and crop protection.

In recent years, the demand for novel heterocyclic compounds like (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new mechanisms of action against pathogens or pests. The compound's carbamoylmethyl ester group further enhances its reactivity, enabling tailored modifications for targeted applications.

From a synthetic chemistry perspective, CAS No. 938531-60-3 exemplifies the convergence of medicinal chemistry and green chemistry principles. Modern synthetic routes emphasize atom economy and reduced waste, aligning with the industry's shift toward environmentally friendly practices. This compound's scalable synthesis has been optimized to meet both academic and industrial needs, with publications highlighting its use in multicomponent reactions and catalytic transformations.

The pharmacokinetic properties of (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate are another area of active investigation. Its bioavailability and metabolic stability are critical factors for potential therapeutic applications, particularly in designing prodrugs or enzyme inhibitors. Computational modeling and in vitro studies have provided insights into its interactions with biological targets, spurring innovation in personalized medicine.

Beyond pharmaceuticals, this compound's agrochemical potential is being explored to develop next-generation pesticides and herbicides. Its chloropyridine component is known for conferring pest resistance, while the oxazole ring may enhance systemic mobility in plants. Such attributes address the growing need for eco-friendly crop protection solutions amid climate change and regulatory pressures.

Quality control and analytical characterization of 938531-60-3 rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for regulatory compliance. The compound's stability under various storage conditions is also documented, aiding logistics and supply chain management for global distributors.

In summary, (1,2-oxazol-3-yl)carbamoylmethyl 2-chloropyridine-3-carboxylate represents a cutting-edge scaffold with multidisciplinary relevance. Its integration into high-throughput screening libraries and precision agriculture pipelines underscores its value in solving contemporary scientific and industrial challenges. Ongoing research will likely expand its utility, solidifying its position as a cornerstone in modern chemical innovation.

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